BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Methyl Acetate: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl acetate

Cat. No.: B129702

This document provides essential safety and logistical information for the proper disposal of
methyl acetate, tailored for researchers, scientists, and drug development professionals.
Following these procedural steps is critical for ensuring laboratory safety and regulatory
compliance.

Immediate Safety and Handling Precautions

Methyl acetate is a highly flammable liquid and vapor that can cause serious eye irritation and
may lead to drowsiness or dizziness.[1] Repeated exposure can also cause skin dryness or
cracking.[1][2] Before handling, ensure you are familiar with the following precautions:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with a face shield, chemical-resistant gloves (butyl rubber is a suitable material), and
flame-retardant laboratory coats.[1][3] In case of inadequate ventilation, a respirator may be
necessary.[1]

o Ventilation: Handle methyl acetate in a well-ventilated area, preferably under a chemical
fume hood.[1][3]

« Ignition Sources: Keep methyl acetate away from all sources of ignition, including heat,
sparks, and open flames.[1][2][3][4] "No smoking" policies should be strictly enforced in
handling areas.[1]
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Static Discharge: Take precautionary measures against static discharge.[1][5][2] Ensure that
all containers and equipment are properly grounded and bonded.[6] Use non-sparking tools
and explosion-proof equipment.[5][2][4][6]

Operational Plan for Methyl Acetate Disposal

Disposal of methyl acetate must be treated as hazardous waste and handled in accordance

with all applicable federal, state, and local regulations.[5][4] It is the responsibility of the waste

generator to correctly classify the waste.[5][4]

Step 1: Waste Collection and Storage

Containerization: Collect waste methyl acetate in its original container or a designated,
compatible, and properly labeled waste container. Do not mix methyl acetate with other
waste streams.

Labeling: Clearly label the waste container with "Hazardous Waste," "Methyl Acetate," and
the associated hazards (e.g., "Ignitable").

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated
for flammable hazardous waste.[1][3] The storage area should be away from incompatible
materials and ignition sources.[7] Keep containers tightly closed and upright to prevent
leakage.[1]

Step 2: Arrange for Professional Disposal

Licensed Disposal Vendor: Methyl acetate waste must be disposed of through a licensed
hazardous waste disposal company.[1][3] Do not attempt to dispose of it down the drain or
with regular municipal waste.[1][3]

Method of Disposal: The preferred method of disposal is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[1] Exercise extreme caution during
this process due to the material's high flammability.[1]

Contaminated Materials: Dispose of any contaminated items, such as gloves, absorbent
materials, and empty containers, as hazardous waste along with the methyl acetate.[1]
Empty containers can still contain hazardous residues and vapors.[5][4][8]
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Emergency Procedures: Spill Cleanup

In the event of a methyl acetate spill, follow these steps immediately:

o Evacuate: Evacuate all non-essential personnel from the immediate spill area.[1][9]

» Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][4][9]
» Ventilate: Ensure the area is well-ventilated.[1]

o Containment: Wearing appropriate PPE, contain the spill using a non-combustible absorbent
material like sand, earth, or vermiculite.[3][6][9]

o Collection: Use non-sparking tools to collect the absorbed material and place it into a sealed,
labeled container for disposal as hazardous waste.[3][6][9]

o Decontamination: Wash the spill area thoroughly once the material has been removed.[9]

Data Presentation: Methyl Acetate Properties

The following table summarizes key quantitative data for methyl acetate, essential for shipping
and safety documentation.

Parameter

Value

Reference

UN Number

1231

[10]

DOT Hazard Class

3 (Flammable Liquid)

Packing Group

RCRA Waste Code

D001 (Ignitable)

[4]

OSHA PEL (8-hr TWA)

200 ppm (610 mg/m3)

[8]19]

NIOSH REL (10-hr TWA)

200 ppm (610 mg/m3)

[8]1°]

NIOSH STEL (15-min)

250 ppm (760 mg/m3)

[8][°]

ACGIH TLV (8-hr TWA)

200 ppm

[8]19]

ACGIH STEL (15-min)

250 ppm

[8]1°]

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/product/b129702?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_494202927_MethylAcetate-CASNO-79-20-9-MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://www.cdhfinechemical.com/images/product/msds/19_494202927_MethylAcetate-CASNO-79-20-9-MSDS.pdf
https://www.crcindustries.com/media/sds/default/sds-1008124.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://www.cdhfinechemical.com/images/product/msds/19_494202927_MethylAcetate-CASNO-79-20-9-MSDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Methyl%20acetate_1078_3.0.pdf
https://shop.chemsupply.com.au/documents/ML0651CH9J.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Methyl%20acetate_1078_3.0.pdf
https://shop.chemsupply.com.au/documents/ML0651CH9J.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://www.benchchem.com/product/b129702?utm_src=pdf-body
https://www.benchchem.com/product/b129702?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-methyl-acetate-CASNO-79-20-4606A-EN.aspx
https://www.crcindustries.com/media/sds/default/sds-1008124.pdf
https://images.thdstatic.com/catalog/pdfImages/1a/1a025fd5-2184-474c-a94d-29344c767c73.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://images.thdstatic.com/catalog/pdfImages/1a/1a025fd5-2184-474c-a94d-29344c767c73.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://images.thdstatic.com/catalog/pdfImages/1a/1a025fd5-2184-474c-a94d-29344c767c73.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://images.thdstatic.com/catalog/pdfImages/1a/1a025fd5-2184-474c-a94d-29344c767c73.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://images.thdstatic.com/catalog/pdfImages/1a/1a025fd5-2184-474c-a94d-29344c767c73.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Abbreviations: DOT (Department of Transportation), RCRA (Resource Conservation and
Recovery Act), OSHA (Occupational Safety and Health Administration), PEL (Permissible
Exposure Limit), NIOSH (National Institute for Occupational Safety and Health), REL
(Recommended Exposure Limit), ACGIH (American Conference of Governmental Industrial
Hygienists), TLV (Threshold Limit Value), TWA (Time-Weighted Average), STEL (Short-Term

Exposure Limit).

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of methyl acetate.
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Methyl Acetate Waste Generated

Spill or Routine Waste?
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Caption: Workflow for Methyl Acetate Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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